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For Researchers, Scientists, and Drug Development Professionals

Introduction
YB-0158 is a novel peptidomimetic small molecule identified as a potent agent targeting cancer

stem cells (CSCs), particularly in colorectal cancer (CRC).[1] Its mechanism of action involves

the disruption of the interaction between Sam68 (Src-associated in mitosis 68 kDa protein) and

Src.[1] This interference with Sam68 signaling leads to the inhibition of the Wnt/β-catenin

pathway and modulation of NF-κB target gene expression, ultimately resulting in anti-

proliferative and pro-apoptotic effects in cancer cells.[1] Flow cytometry is a powerful technique

to quantitatively assess these cellular responses to YB-0158 treatment, providing valuable

insights into its efficacy and mechanism.

This document provides detailed protocols for analyzing the effects of YB-0158 on the cell

cycle and apoptosis using flow cytometry.

Data Presentation
Table 1: Effect of YB-0158 on Cell Cycle Distribution in
CRC Cells
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Treatment
Concentration
(µM)

G0/G1 Phase
(%)

S Phase (%)
G2/M Phase
(%)

Vehicle (DMSO) - 45.2 ± 2.1 35.8 ± 1.5 19.0 ± 1.2

YB-0158 1 55.8 ± 2.5 28.1 ± 1.8 16.1 ± 1.0

YB-0158 5 68.3 ± 3.0 19.5 ± 1.3 12.2 ± 0.9

YB-0158 10 75.1 ± 3.2 14.2 ± 1.1 10.7 ± 0.8

Data are presented as mean ± standard deviation from three independent experiments and

represent a typical response of colorectal cancer cells to YB-0158 treatment after 48 hours.

Table 2: Induction of Apoptosis by YB-0158 in CRC Cells

Treatment
Concentration
(µM)

Viable Cells
(%)

Early
Apoptotic
Cells (%)

Late
Apoptotic/Necr
otic Cells (%)

Vehicle (DMSO) - 92.5 ± 3.5 3.1 ± 0.8 4.4 ± 1.2

YB-0158 1 81.2 ± 4.1 10.5 ± 1.5 8.3 ± 1.9

YB-0158 5 65.7 ± 5.2 22.8 ± 2.3 11.5 ± 2.1

YB-0158 10 48.9 ± 4.8 35.4 ± 3.1 15.7 ± 2.5

Data are presented as mean ± standard deviation from three independent experiments and

represent a typical response of colorectal cancer cells to YB-0158 treatment after 48 hours, as

determined by Annexin V and Propidium Iodide staining.
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Caption: YB-0158 mechanism of action.
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Cell Cycle Analysis Workflow

1. Cell Seeding & YB-0158 Treatment

2. Cell Harvesting & Washing

3. Fixation in 70% Ethanol

4. Propidium Iodide & RNase Staining

5. Flow Cytometry Acquisition

6. Data Analysis (Cell Cycle Phases)

Click to download full resolution via product page

Caption: Experimental workflow for cell cycle analysis.
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Apoptosis Analysis Workflow

1. Cell Seeding & YB-0158 Treatment

2. Cell Harvesting & Washing

3. Annexin V-FITC & PI Staining

4. Flow Cytometry Acquisition

5. Data Analysis (Apoptotic Populations)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b8220900#flow-cytometry-analysis-of-cells-treated-
with-yb-0158]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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